Cas no 2287286-91-1 ([3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287286-91-1
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 6571628
• PubChem ID: 137944191
• Update Time: 2025-10-31

[3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(2-chloro-4-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• EN300-6760472
• [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• 2287286-91-1

• Inchi： 1S/C13H15ClO2/c1-16-9-2-3-10(11(14)4-9)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3
• InChI Key： XRYSOJVSSQXYLW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C12CC(CO)(C1)C2)OC

Computed Properties

• Exact Mass: 238.0760574g/mol
• Monoisotopic Mass: 238.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Introduction to [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287286-91-1)

[3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2287286-91-1, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest.

The molecular structure of [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is characterized by a complex bicyclic framework, which includes a bicyclo[1.1.1]pentanyl moiety linked to a phenyl ring substituted with chloro and methoxy groups. This intricate architecture contributes to the compound's distinct chemical properties and biological interactions, which are being extensively studied in various research settings.

In recent years, there has been a growing interest in developing novel molecules with enhanced pharmacological properties. The presence of the 2-chloro-4-methoxyphenyl group in the compound's structure suggests potential for interaction with biological targets, such as enzymes and receptors, which are crucial for modulating various physiological processes. This has led to investigations into its potential role in drug discovery and development.

One of the most compelling aspects of [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is its structural diversity, which allows for modifications that can fine-tune its biological activity. Researchers have been exploring synthetic strategies to derivatize this compound, aiming to enhance its efficacy and reduce potential side effects. These efforts are part of a broader trend in medicinal chemistry to develop more sophisticated and targeted therapeutic agents.

The bicyclo[1.1.1]pentanyl moiety is particularly noteworthy due to its rigid three-dimensional structure, which can influence how the molecule interacts with biological targets. This feature has made it an attractive scaffold for designing molecules with specific pharmacological profiles. Studies have shown that compounds with similar structural motifs often exhibit desirable properties, such as improved solubility and bioavailability, which are critical for successful drug development.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets, providing valuable insights into its potential therapeutic applications. These simulations have helped researchers identify key structural features that can be optimized to enhance its biological activity.

The synthesis of [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. These advancements include novel catalytic systems and innovative reaction pathways that have streamlined the synthesis process, making it more efficient and scalable.

In conclusion, [3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287286-91-1) is a fascinating compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, it is likely that this compound will play an important role in the discovery of new therapeutic agents.